Cas no 1002033-29-5 (1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine)
1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-1-(2-chloro-4-fluorobenzyl)pyrazole
- 1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine
- 1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-4-amine
- EN300-228961
- DTXSID301209482
- MFCD02253992
- DB-017081
- DB-058325
- 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine
- 1-[(2-chloro-4-fluoro-phenyl)methyl]pyrazol-4-amine
- BBL038826
- 1002033-29-5
- AKOS000204898
- STK312606
- 1-(2-CHLORO-4-FLUORO-BENZYL)-1H-PYRAZOL-4-YLAMINE
- 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine
-
- MDL: MFCD02253992
- Inchi: 1S/C10H9ClFN3/c11-10-3-8(12)2-1-7(10)5-15-6-9(13)4-14-15/h1-4,6H,5,13H2
- InChI Key: QZIABYNUWYCBQP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CN1C=C(C=N1)N)F
Computed Properties
- Exact Mass: 225.046903g/mol
- Monoisotopic Mass: 225.046903g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 225.65g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 43.8Ų
1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422569-1 g |
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 1g |
€381.80 | 2022-03-02 | ||
| abcr | AB422569-5 g |
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 5g |
€878.80 | 2022-03-02 | ||
| Chemenu | CM331407-1g |
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 95%+ | 1g |
$131 | 2023-02-03 | |
| Chemenu | CM331407-10mg |
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 95%+ | 10mg |
$207 | 2021-08-18 | |
| TRC | C370255-10mg |
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C370255-50mg |
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 50mg |
$ 105.00 | 2022-04-01 | ||
| TRC | C370255-100mg |
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 100mg |
$ 160.00 | 2022-04-01 | ||
| Enamine | EN300-228961-0.05g |
1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 95% | 0.05g |
$754.0 | 2024-06-20 | |
| Enamine | EN300-228961-0.1g |
1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 95% | 0.1g |
$790.0 | 2024-06-20 | |
| Enamine | EN300-228961-0.25g |
1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine |
1002033-29-5 | 95% | 0.25g |
$826.0 | 2024-06-20 |
1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine Suppliers
1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine
Comprehensive Overview of 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine (CAS No. 1002033-29-5)
1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine is a specialized organic compound with significant applications in pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a pyrazole core substituted with a chloro-fluorophenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under variations like CAS 1002033-29-5, pyrazol-4-amine derivatives, or fluorophenyl-methyl pyrazole, highlighting its relevance in modern chemical innovation.
The compound’s versatility stems from its heterocyclic framework, which is a focal point in drug discovery. Recent trends in AI-driven molecular design and green chemistry have amplified interest in such scaffolds due to their potential in developing targeted therapies and sustainable agrochemicals. Questions like "How to synthesize 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine?" or "Applications of pyrazole amines in medicinal chemistry" dominate search queries, reflecting its interdisciplinary importance.
From a technical perspective, CAS No. 1002033-29-5 exhibits notable stability under standard conditions, making it suitable for diverse experimental protocols. Its electron-rich pyrazole ring facilitates nucleophilic substitutions, while the chloro-fluorophenyl moiety enhances binding affinity in biological systems. These properties align with current industry demands for high-efficiency intermediates and low-toxicity compounds, topics frequently explored in scientific forums and patent literature.
Environmental and regulatory considerations further underscore the compound’s appeal. Unlike many traditional intermediates, 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine is designed to minimize ecological impact, addressing growing concerns about chemical sustainability. Searches for "eco-friendly pyrazole synthesis" or "biodegradable aromatic amines" often lead to discussions involving this compound, reinforcing its alignment with global green chemistry initiatives.
In conclusion, 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine represents a convergence of innovation and practicality. Its structural elegance and functional adaptability position it as a cornerstone in advancing life sciences and material engineering, while its discoverability through keywords like "pyrazole-4-amine uses" or "CAS 1002033-29-5 supplier" ensures its continued prominence in research and industrial applications.
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